3-Chloropyrazolo[1,5-a]pyridine-5-carboxylic acid

• IUPAC Name: 3-chloropyrazolo[1,5-a]pyridine-5-carboxylic acid
• InChI: InChI=1S/C8H5ClN2O2/c9-6-4-10-11-2-1-5(8(12)13)3-7(6)11/h1-4H,(H,12,13)
• InChI Key: CWALPSZVWAMLMQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C(=C(C=N2)Cl)C=C1C(=O)O
• Molecular Formula: C8H5ClN2O2
• DSSTOX Substance ID: DTXSID90671940
• Molecular Weight: 196.59 g/mol
• CAS RN: 876379-80-5

Description

“3-Chloropyrazolo[1,5-a]pyridine-5-carboxylic acid” is a chemical compound with a molecular weight of 196.59. It is a solid substance at room temperature.

Molecular Structure Analysis

The InChI code for “3-Chloropyrazolo[1,5-a]pyridine-5-carboxylic acid” is 1S/C8H5ClN2O2/c9-7-3-1-2-6-5 (8 (12)13)4-10-11 (6)7/h1-4H, (H,12,13). This code provides a standard way to encode the compound’s molecular structure.

Physical And Chemical Properties Analysis

“3-Chloropyrazolo[1,5-a]pyridine-5-carboxylic acid” is a solid substance at room temperature. It has a molecular weight of 196.59.

Scientific Research Applications

Fluorescent Molecules for Studying Intracellular Processes

• Scientific Field : Bioorganic Chemistry
• Application Summary : Pyrazolo[1,5-a]pyrimidines-based fluorophores have been identified as strategic compounds for optical applications. They are crucial tools for studying the dynamics of intracellular processes, chemosensors, and the progress of organic materials.
• Methods of Application : The study identified a family of pyrazolo[1,5-a]pyrimidines (PPs) 4a–g as strategic compounds for optical applications due to their simpler and greener synthetic methodology.
• Results or Outcomes : The PPs bearing simple aryl groups allow good solid-state emission intensities (QY SS = 0.18 to 0.63) in these compounds.

Antimicrobial Activity

• Scientific Field : Medicinal Chemistry
• Application Summary : Pyrazolo[1,5-a]pyrimidines have been synthesized and evaluated for their antimicrobial activity.
• Methods of Application : A series of new pyrazolo[1,5-a]pyrimidine derivatives has been synthesized using 7-hydrazinyl-5-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile 1 and 7-amino-5-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile 2 as precursors.
• Results or Outcomes : All synthesized compounds were screened for antimicrobial activity.

Antitumor Scaffold

• Scientific Field : Medicinal Chemistry
• Application Summary : Pyrazolo[1,5-a]pyrimidine derivatives are an enormous family of N-heterocyclic compounds that possess a high impact in medicinal chemistry. They have attracted a great deal of attention due to their significant photophysical properties. This contribution focuses on the current advances in the synthesis and functionalization of diverse pyrazolo[1,5-a]pyrimidines.
• Methods of Application : Various researchers have developed different synthesis pathways for the preparation and post-functionalization of this functional scaffold.
• Results or Outcomes : The discussion highlights their anticancer potential and enzymatic inhibitory activity, which hopefully could lead to new rational and efficient designs of drugs bearing the pyrazolo[1,5-a]pyrimidine core.

Fluorophores for Optical Applications

• Scientific Field : Material Science
• Application Summary : Pyrazolo[1,5-a]pyrimidines-based fluorophores have been identified as strategic compounds for optical applications. They are crucial tools for studying the dynamics of intracellular processes, chemosensors, and the progress of organic materials.
• Methods of Application : A family of pyrazolo[1,5-a]pyrimidines has been identified as strategic compounds for optical applications due to their simpler and greener synthetic methodology.
• Results or Outcomes : The PPs bearing simple aryl groups allow good solid-state emission intensities.

Synthesis of Ethyl 6-Amino-3-Methyl-1,4-Diphenyl-4,5,6,7-Tetra-Hydro-1H-Pyrazolo[3,4-b]Pyridine-5-Carboxylate

• Scientific Field : Organic Chemistry
• Application Summary : The catalytic activity of the AC-SO3H was investigated for the synthesis of ethyl 6-amino-3-methyl-1,4-diphenyl-4,5,6,7-tetra-hydro-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid.
• Methods of Application : The synthesis was carried out using 6-amino-3-methyl-1,4-diphenyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile (1), and aniline.
• Results or Outcomes : The study resulted in the successful synthesis of the compound.

Fluorophores for Optical Applications

• Scientific Field : Material Science
• Application Summary : Pyrazolo[1,5-a]pyrimidines-based fluorophores have been identified as strategic compounds for optical applications. They are crucial tools for studying the dynamics of intracellular processes, chemosensors, and the progress of organic materials.
• Methods of Application : A family of pyrazolo[1,5-a]pyrimidines has been identified as strategic compounds for optical applications due to their simpler and greener synthetic methodology.
• Results or Outcomes : The PPs bearing simple aryl groups allow good solid-state emission intensities.

Safety And Hazards

The compound has been classified as having acute toxicity (oral), causing skin irritation, eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection.